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Compound of Interest

Compound Name: Green DND-26

Cat. No.: B15554350

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Green DND-26, also commercially known as LysoTracker® Green
DND-26. Adherence to these procedures is critical for maintaining a safe research environment
and ensuring the integrity of your experimental outcomes.

Immediate Safety and Handling Protocols

LysoTracker® Green DND-26 is a fluorescent dye used for staining acidic compartments in live
cells and is typically supplied as a 1 mM solution in dimethyl sulfoxide (DMSO).[1][2] While the
dye concentration is low, the properties of the DMSO solvent warrant careful handling. DMSO
is a combustible liquid and can readily penetrate the skin, potentially carrying other dissolved
substances with it.[3][4]

Personal Protective Equipment (PPE):
When handling Green DND-26, the following personal protective equipment should be worn:
» Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
Dispose of gloves immediately after handling and wash hands thoroughly.
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» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.

Emergency First Aid:

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.

 If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.

 If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Quantitative Data Summary

The following table summarizes key quantitative data for LysoTracker® Green DND-26 and its
solvent, Dimethyl Sulfoxide (DMSO).
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LysoTracker® Green DND-

Dimethyl Sulfoxide

Property 26 (DMSO)
Molecular Weight 398.69 g/mol 78.13 g/mol
Excitation Maximum 504 nm Not Applicable
Emission Maximum 511 nm Not Applicable

Not specified (in DMSO

Appearance solution) Colorless liquid
Boiling Point Not available 189 °C/372.2 °F
Melting Point Not available 18.4°C/65.1 °F
Flash Point Not available 87 °C/188.6 °F
Autoignition Temperature Not available 301 °C/573.8 °F

Solubility

Provided as a 1 mM solution in
DMSO

Soluble in water

Storage Temperature

-20°C, protected from light

Store in a well-ventilated

place. Keep cool.

Experimental Protocols

The following is a general protocol for staining live cells with LysoTracker® Green DND-26.

Optimal conditions may vary depending on the cell type and experimental design.

Materials:

e LysoTracker® Green DND-26 (1 mM stock solution in DMSO)

e Live cells in culture

e Normal growth medium (pre-warmed to 37°C)
o Phosphate-buffered saline (PBS)

e Fluorescence microscope
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Procedure:

e Prepare Staining Solution: Dilute the 1 mM LysoTracker® Green DND-26 stock solution to a
final working concentration of 50-75 nM in pre-warmed normal growth medium. A 1:20,000
dilution of the stock solution will yield a 50 nM working concentration.

e Cell Staining:

o For adherent cells: Grow cells on coverslips or in a culture dish. When ready for staining,
remove the culture medium and replace it with the pre-warmed staining solution.

o For suspension cells: Centrifuge the cells to form a pellet, remove the supernatant, and
gently resuspend the cells in the pre-warmed staining solution.

¢ Incubation: Incubate the cells for 15-30 minutes at 37°C. The optimal incubation time can
vary, so it is recommended to perform a time-course experiment to determine the best
signal-to-noise ratio.

» Washing (Optional): The staining solution can be replaced with fresh pre-warmed medium
before imaging to reduce background fluorescence.

e Imaging: Image the stained cells immediately using a fluorescence microscope with a filter
set appropriate for FITC (fluorescein isothiocyanate), which will effectively excite the
LysoTracker® Green DND-26. Important: Cells must be imaged live as fixation will inhibit the

staining.

Operational and Disposal Plans

A clear and logical workflow is essential for the safe and effective use of Green DND-26.
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Green DND-26 Handling Workflow

Preparation

1. Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

l

2. Prepare Working Solution
(50-75 nM in pre-warmed media)

Handling and Staining

3. Incubate Cells with Staining Solution
(15-30 min at 37°C)

:

4. Image Live Cells
(Do Not Fix)

Disposal

5. Dispose of Contaminated Waste
(Gloves, Tips, Media) in
Designated Chemical Waste

'

6. Clean and Disinfect Work Area

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Green DND-26,
from preparation to disposal.
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Disposal Plan:

All materials that come into contact with Green DND-26, including pipette tips, gloves, and
media, should be considered chemical waste. Dispose of this waste in accordance with your
institution's and local regulations for chemical waste disposal. Do not pour the staining solution
or contaminated media down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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